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Compound of Interest

Compound Name:
3-(2-Benzothiazolylthio)propionic

Acid

Cat. No.: B160321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of 3-(2-Benzothiazolylthio)propionic acid,

a versatile heterocyclic compound with significant applications in pharmaceutical development,

biochemical research, and materials science. The definitive CAS (Chemical Abstracts Service)

number for this compound is 4767-00-4. This document details its chemical identity,

physicochemical properties, a validated synthesis protocol, and key applications. It is designed

to serve as a foundational resource for professionals engaged in chemical synthesis, drug

discovery, and materials research, offering both theoretical insights and practical

methodologies.

Chemical Identity and Physicochemical Properties
3-(2-Benzothiazolylthio)propionic acid is characterized by a benzothiazole core linked to a

propionic acid moiety via a thioether bridge. This unique structure imparts a range of chemical

functionalities that make it a valuable intermediate and active agent in various fields.[1]

Table 1: Core Chemical and Physical Properties
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Property Value Source(s)

CAS Number 4767-00-4 [1][2][3][4]

Molecular Formula C₁₀H₉NO₂S₂ [1][2][4]

Molecular Weight 239.31 g/mol [1][2][4]

IUPAC Name
3-(1,3-benzothiazol-2-

ylsulfanyl)propanoic acid

Appearance
White to light yellow crystalline

powder
[1]

Melting Point 147 - 150 °C [1]

Purity ≥ 98% (Typical, by titration) [1]

MDL Number MFCD00022878 [1][5]

PubChem ID 224561 [1]

Synthesis Protocol
The synthesis of 3-(2-Benzothiazolylthio)propionic acid is typically achieved through the

nucleophilic substitution reaction between 2-mercaptobenzothiazole and a 3-halopropionic

acid, most commonly 3-bromopropionic acid, under basic conditions. The base serves to

deprotonate the thiol group of 2-mercaptobenzothiazole, forming a highly nucleophilic thiolate

anion that readily attacks the electrophilic carbon of the halopropionic acid.

Synthesis Workflow
The general workflow involves the reaction of the starting materials in a suitable solvent,

followed by acidification to precipitate the product, which is then purified.
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Caption: General workflow for the synthesis of 3-(2-Benzothiazolylthio)propionic acid.
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Detailed Step-by-Step Methodology
Materials:

2-Mercaptobenzothiazole

3-Bromopropionic acid

Sodium hydroxide (NaOH)

Ethanol

Hydrochloric acid (HCl), concentrated

Deionized water

Procedure:

Dissolution: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser,

dissolve 2-mercaptobenzothiazole (1 equivalent) in a solution of sodium hydroxide (2.2

equivalents) in a mixture of ethanol and water.

Thiolate Formation: Stir the mixture at room temperature for 20-30 minutes to ensure the

complete formation of the sodium salt of 2-mercaptobenzothiazole.

Nucleophilic Substitution: Add 3-bromopropionic acid (1.1 equivalents) to the reaction

mixture.

Reaction: Heat the mixture to reflux and maintain for 3-4 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC).

Cooling and Acidification: After the reaction is complete, cool the flask to room temperature.

Slowly add concentrated hydrochloric acid dropwise with constant stirring until the pH of the

solution is acidic (pH ~2-3). A precipitate will form.

Isolation: Collect the solid precipitate by vacuum filtration and wash thoroughly with cold

deionized water to remove inorganic salts.
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Purification: Recrystallize the crude product from a suitable solvent, such as aqueous

ethanol, to yield pure 3-(2-Benzothiazolylthio)propionic acid.

Drying: Dry the purified crystals in a vacuum oven at 50-60 °C.

Applications in Research and Development
The benzothiazole moiety is a prominent scaffold in medicinal chemistry, known for its wide

range of biological activities.[6] The incorporation of a thio-propionic acid side chain provides a

handle for further chemical modification and can influence the compound's pharmacokinetic

properties.

Key Application Areas:

Pharmaceutical Intermediates: It serves as a crucial building block for synthesizing more

complex pharmaceutical agents.[1] The carboxylic acid group can be readily converted into

esters, amides, or other functional groups, allowing for the creation of diverse chemical

libraries for drug screening.

Biochemical Research: The compound is utilized in enzyme inhibition studies and in the

development of new therapeutic strategies.[1] Its structure is relevant in designing inhibitors

for various enzymes where a thiol-containing moiety can interact with active site residues.

Agrochemicals: It is a precursor in the development of fungicides and herbicides.[1] The

benzothiazole ring system is found in several commercial agrochemicals.

Polymer Science: It can be incorporated into polymers to enhance thermal stability and

chemical resistance.[1][5] The thiol and carboxylic acid groups can participate in

polymerization reactions or act as stabilizers.

Analytical Characterization
To ensure the identity and purity of synthesized 3-(2-Benzothiazolylthio)propionic acid, a

combination of analytical techniques is employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure by identifying the chemical shifts and coupling constants of the protons
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and carbons.

Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming the

elemental composition.

Infrared (IR) Spectroscopy: Identifies characteristic functional groups, such as the C=O of

the carboxylic acid, the C=N and C-S bonds of the benzothiazole ring.

Titration: An acid-base titration can be used to determine the purity of the final product by

quantifying the carboxylic acid group.[1]

Safety and Handling
As with any chemical reagent, proper safety protocols must be followed when handling 3-(2-
Benzothiazolylthio)propionic acid.

GHS Hazard Statements:

H315: Causes skin irritation.[7][8]

H319: Causes serious eye irritation.[7][8]

H335: May cause respiratory irritation.[7][8]

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[7]

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side-

shields, and a lab coat.[7] If dust formation is likely, respiratory protection may be necessary.

[9]

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[7][8] Wash hands and any

exposed skin thoroughly after handling.[7]

Storage: Store in a cool (2-8 °C is recommended), dry, and well-ventilated place.[1][9] Keep

the container tightly closed.[7]
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First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[7][8]

Skin Contact: Take off contaminated clothing immediately. Wash off with plenty of soap and

water.[7]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes.[7]

Ingestion: Rinse mouth with water. Do not induce vomiting.[7]

In all cases of exposure, seek medical attention if symptoms persist or are severe.[7][8]

Conclusion
3-(2-Benzothiazolylthio)propionic acid (CAS: 4767-00-4) is a compound of significant

interest due to its versatile chemical nature and its role as a precursor and active molecule in

diverse scientific fields. Its straightforward synthesis and the presence of multiple functional

groups make it a valuable tool for researchers in drug discovery, agrochemical development,

and materials science. This guide provides the essential technical information required for its

safe handling, synthesis, and application in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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